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A comparative analysis of Flutianil's performance against existing fungicides reveals a

significant breakthrough in the management of powdery mildew, a notoriously adaptable plant

pathogen. Extensive research demonstrates Flutianil's unique mode of action, which

effectively eliminates cross-resistance with current fungicide classes, offering a vital new tool

for researchers and agricultural professionals.

Flutianil, a cyano-methylene thiazolidine fungicide, has shown exceptional efficacy against

various powdery mildew species. Its novel mechanism, which targets the formation of the

haustorium – a specialized fungal structure essential for nutrient uptake from the host plant –

sets it apart from other fungicides that act on different metabolic pathways.[1][2][3][4] This

distinction is critical in the context of fungicide resistance, a major challenge in agriculture.

Performance Against Resistant Strains: A
Quantitative Comparison
Cross-resistance studies are pivotal in evaluating the long-term viability of a new fungicide.

Research conducted by Kimura et al. (2020) provides compelling evidence of Flutianil's
effectiveness against isolates of Podosphaera xanthii, the causal agent of cucurbit powdery

mildew, that have developed reduced sensitivity to other commercial fungicides.

In a key study, Flutianil was tested against 12 different isolates of P. xanthii and its

performance was compared with that of four other fungicides from different chemical classes:

azoxystrobin (QoI), triflumizole (DMI), a pre-mixture of cyflufenamid and triflumizole, and
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penthiopyrad (SDHI). The results, summarized in the table below, show that while the other

fungicides exhibited varying degrees of ineffectiveness against certain isolates, Flutianil
maintained complete control at a concentration of 1 mg/L.[1]

Fungicide
Chemical Class (FRAC
Code)

Efficacy against
Podosphaera xanthii
Isolates (Control %)

Flutianil
Cyano-methylene thiazolidine

(U13)
100%

Azoxystrobin Quinone outside Inhibitor (11) 80% - 100%

Triflumizole Demethylation Inhibitor (3) 60% - 100%

Cyflufenamid + Triflumizole Unknown (U06) + DMI (3) 70% - 100%

Penthiopyrad
Succinate dehydrogenase

inhibitor (7)
85% - 100%

Experimental Protocols
The following methodologies are based on the cross-resistance studies conducted to evaluate

the performance of Flutianil.

Fungal Isolates and Culture Maintenance
Isolates of Podosphaera xanthii were collected from various cucumber fields. These isolates

were maintained on cucumber cotyledons to sustain their viability for the experiments. This

method ensures a consistent and reliable source of the pathogen for fungicide testing.

Leaf Disc Bioassay for Fungicide Sensitivity
A leaf disc bioassay is a standard method for evaluating the efficacy of fungicides against foliar

pathogens.[5][6][7][8][9] The protocol used in the cross-resistance studies for Flutianil is as

follows:

Leaf Disc Preparation: Young, healthy cucumber leaves are sterilized. Leaf discs of a

uniform diameter (e.g., 18 mm) are then excised from these leaves.
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Fungicide Treatment: The leaf discs are treated with different concentrations of the test

fungicides. Control discs are treated with a solution lacking any fungicide.

Inoculation: After the fungicide treatment, the leaf discs are placed on a water agar medium

in petri dishes. Each disc is then inoculated with a suspension of P. xanthii conidia.

Incubation: The inoculated petri dishes are incubated under controlled conditions of

temperature and light to allow for the growth of the powdery mildew fungus.

Efficacy Assessment: After a set incubation period (e.g., 10-14 days), the severity of powdery

mildew on each leaf disc is assessed. The percentage of the leaf area covered by the fungus

is determined, and the control efficacy of each fungicide is calculated by comparing the

disease severity on treated discs to the control discs.[9]

Visualizing the Science: Workflows and
Mechanisms
To better understand the experimental process and the unique action of Flutianil, the following

diagrams illustrate the key workflows and biological interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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